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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764 Get Quote

An In-depth Technical Guide to the Safety of N4-Acetylsulfamethoxazole-d4

This document provides a comprehensive overview of the available safety and technical data

for N4-Acetylsulfamethoxazole-d4. It is intended for researchers, scientists, and

professionals in drug development who may handle or utilize this compound. N4-
Acetylsulfamethoxazole-d4 is the deuterated form of N4-Acetylsulfamethoxazole, which is the

primary metabolite of the sulfonamide antibiotic, Sulfamethoxazole.[1][2] Due to its isotopic

labeling, it is primarily used as an internal standard for quantitative analysis in research and

development settings.[1]

It is critical to note that comprehensive toxicological studies for N4-Acetylsulfamethoxazole-
d4 have not been conducted. Much of the available safety information is extrapolated from the

non-deuterated analogue, N4-Acetylsulfamethoxazole (CAS: 21312-10-7), or its parent

compound, Sulfamethoxazole.[3] Therefore, this compound should be handled with the care

required for a potentially hazardous substance.

Compound Identification
Correct identification is the first step in ensuring chemical safety. N4-Acetylsulfamethoxazole-
d4 is distinguished by its deuterium-labeled phenyl ring.
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Identifier Value Source

Chemical Name

N-[2,3,5,6-tetradeuterio-4-[(5-

methyl-1,2-oxazol-3-

yl)sulfamoyl]phenyl]acetamide

[2][4][5]

CAS Number 1215530-54-3 [2][5]

Unlabeled CAS
21312-10-7 (for N4-

Acetylsulfamethoxazole)
[5][6]

Synonyms
Acetylsulfamethoxazole D4, N-

Acetyl Sulfamethoxazole-d4
[4][5]

Molecular Formula C₁₂H₉D₄N₃O₄S [2][5]

Molecular Weight 299.34 g/mol [2][4][5]

Exact Mass 299.0878 Da [2][5]

Physical and Chemical Properties
The physical and chemical properties of a substance are essential for determining appropriate

handling and storage procedures.

Property Value Source

Appearance
White to off-white powder or

crystals; Solid
[2][6][7]

Solubility Soluble in chloroform [6][8]

LogP 0.7 [2][3][4]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 4 [2]
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Toxicological Information
Toxicological data for N4-Acetylsulfamethoxazole-d4 is limited. The information below is

primarily for the non-deuterated analogue, N4-Acetylsulfamethoxazole, and should be

considered for a preliminary hazard assessment.

GHS Hazard Classification (for N4-Acetylsulfamethoxazole):

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[3][7][9]

Germ Cell Mutagenicity (Category 2): H341 - Suspected of causing genetic defects.[3][7]

Aquatic Toxicity (Acute & Chronic): H410 - Very toxic to aquatic life with long lasting effects.

[9]

Acute Toxicity Data (for N4-Acetylsulfamethoxazole):

Test Route Species Dose Source

LD50 Oral Rat 8400 mg/kg [7][10]

LD50 Intraperitoneal Rat 2690 mg/kg [7]

LD50 Subcutaneous Rat >5 g/kg [7]

To the best of current knowledge, the specific chemical, physical, and toxicological properties

of N4-Acetylsulfamethoxazole-d4 have not been thoroughly investigated. It is not listed as a

known or anticipated carcinogen by NTP or OSHA.

Handling, Storage, and Stability
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

user safety.
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Parameter Recommendation Source

Long-Term Storage -20°C [1][6][8][11]

Short-Term Storage +4°C [6][8]

Shipping Condition Ambient Temperature [6]

Handling Advice
Keep cool and dry. Protect

from light and moisture.
[6][8]

Stability
Stable for at least 2 years

when stored at -20°C.
[6][8]

In Solvent

Store at -80°C for up to 6

months, or -20°C for up to 1

month.

[1][2]

Experimental Protocols and Workflows
While specific safety testing protocols for this deuterated standard are not available, it is

commonly used in analytical methods. The following provides a general workflow for handling

this and similar chemical standards in a laboratory setting.

General Handling and Personal Protective Equipment
(PPE) Workflow
The following diagram outlines a logical workflow for safely handling chemical reagents like N4-
Acetylsulfamethoxazole-d4 in a research environment.
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Preparation Phase

Execution Phase

Post-Handling Phase

Review Safety Data Sheet (SDS)
(Use analogue data if needed)

Assess Risks & Hazards
(e.g., Mutagenicity, Acute Toxicity)

Identify Hazards

Select Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Mitigate Risks

Work in Ventilated Area
(e.g., Fume Hood)

Begin Experiment

Weigh Compound Carefully
(Avoid generating dust)

Prepare Solution
(e.g., in Chloroform or DMSO)

Clean Work Area

Conclude Experiment

Dispose of Waste Properly
(Follow institutional guidelines)

Store Compound at -20°C
(Protect from light/moisture)

Click to download full resolution via product page

Caption: General Laboratory Workflow for Handling Chemical Standards.
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Example Solution Preparation Protocols
The following are generalized methods for preparing solutions, often required for analytical or

in vivo studies. These are not validated safety protocols but represent common laboratory

practice.[2]

Method 1: DMSO Stock Solution Preparation

Accurately weigh the required amount of N4-Acetylsulfamethoxazole-d4 solid.

Pre-dissolve the solid in a calculated volume of dimethyl sulfoxide (DMSO) to achieve the

desired stock solution concentration.

Vortex or sonicate until fully dissolved.

In Vivo Formulation from DMSO Stock (Example)

Begin with the prepared DMSO stock solution.

Add PEG300 and mix until the solution is clear.

Add Tween 80 and mix until the solution is clear.

Finally, add ddH₂O (double-distilled water) and mix to achieve the final formulation.

Note: The specific volumes and final concentrations depend entirely on the experimental

design and are not defined here.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Contact

a licensed professional waste disposal service.[12] Do not allow the product to enter drains.

Uncleaned containers should be handled with the same precautions as the product itself.

Summary
N4-Acetylsulfamethoxazole-d4 is a deuterated metabolite standard with limited direct safety

and toxicological data. The available information, largely derived from its non-deuterated
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analogue, indicates that it should be treated as harmful if swallowed and as a suspected

mutagen. Standard laboratory precautions, including the use of appropriate PPE and handling

within a ventilated area, are mandatory. Long-term storage at -20°C is required to ensure its

stability. All waste must be disposed of following regulated environmental health and safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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